Cas no 2877638-53-2 (tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate
• CAS No: 2877638-53-2
• MF: C₂₄H₃₂N₄O₃
• MW: 424.535885810852
• CID: 5329197
• PubChem ID: 165434334
• Update Time: 2025-08-05

tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2877638-53-2
• tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate
• F1919-6836
• AKOS040854214
• 1,1-Dimethylethyl 4-[4-(4-morpholinyl)-6-phenyl-2-pyrimidinyl]-1-piperidinecarboxylate

• Inchi： 1S/C24H32N4O3/c1-24(2,3)31-23(29)28-11-9-19(10-12-28)22-25-20(18-7-5-4-6-8-18)17-21(26-22)27-13-15-30-16-14-27/h4-8,17,19H,9-16H2,1-3H3
• InChI Key： GCNNGTHFABLCAP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=NC(C3=CC=CC=C3)=CC(N3CCOCC3)=N2)CC1

Computed Properties

• Exact Mass: 424.24744090g/mol
• Monoisotopic Mass: 424.24744090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.0±50.0 °C(Predicted)
• pka: 6.89±0.50(Predicted)

Additional information on tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate

tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate

The compound tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate, with CAS No. 2877638-53-2, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is notable for its intricate structure, which combines a piperidine ring, a pyrimidine moiety, and a morpholine group, all connected through a tert-butyl carboxylate ester. The integration of these structural elements suggests potential bioactivity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of kinase inhibitors, which are critical in targeting cancer-related signaling pathways. The presence of the pyrimidine ring in this compound, particularly at the 6-position substituted with a phenyl group, aligns with this trend. The phenyl substitution enhances the molecule's aromaticity and stability, potentially improving its pharmacokinetic properties such as absorption and bioavailability.

The morpholine group attached to the pyrimidine ring adds another layer of complexity to this compound's structure. Morpholine is known for its ability to act as a hydrogen bond donor and acceptor, which can significantly influence the molecule's interactions with biological targets. This feature makes it a valuable component in drug design, as it can enhance the compound's binding affinity to protein targets.

The piperidine ring in this compound further contributes to its structural diversity. Piperidine is a six-membered cyclic amine that can adopt various conformations, providing flexibility in molecular interactions. The tert-butyl carboxylate ester group serves as a protecting group for the piperidine nitrogen, ensuring stability during synthesis and potentially modulating the compound's solubility and permeability.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis likely begins with the preparation of intermediates such as pyrimidine derivatives and morpholine-containing building blocks, followed by coupling reactions to assemble the final product.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of compounds like this one with greater accuracy. Molecular docking studies have shown that this compound could potentially bind to key enzymes or receptors involved in diseases such as cancer or inflammatory conditions. These findings underscore its potential as a lead compound for further optimization in drug development pipelines.

In terms of pharmacological evaluation, preliminary assays have demonstrated moderate activity against certain kinase targets, suggesting its role in inhibiting enzymatic activity associated with disease progression. However, further studies are required to fully understand its mechanism of action and to assess its safety profile for potential clinical applications.

The integration of multiple functional groups within this molecule also raises questions about its metabolic stability and toxicity profiles. Understanding how each substituent influences these properties will be crucial for advancing this compound toward preclinical testing.

In conclusion, tert-butyl 4-[4-(morpholin-4-yl)-6-phenylpyrimidin-2-yl]piperidine-1-carboxylate represents an intriguing candidate in the realm of medicinal chemistry. Its unique structure, combined with recent research findings on pyrimidine derivatives and kinase inhibitors, positions it as a valuable asset for exploring novel therapeutic strategies against various diseases.